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Compound of Interest

Compound Name: CUPRIETHYLENEDIAMINE

Cat. No.: B1144366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and

characterization of cupriethylenediamine, a key reagent in cellulose chemistry and various

industrial processes. This document details established experimental protocols, presents

quantitative data for comparison, and outlines methods for purity assessment, tailored for

professionals in research, and drug development.

Introduction to Cupriethylenediamine
Cupriethylenediamine, often abbreviated as CED, is a coordination complex of copper(II) with

ethylenediamine. The most common form in solution is bis(ethylenediamine)copper(II)

hydroxide, with the chemical formula --INVALID-LINK--₂. It is a deep blue solution with a

characteristic amine-like odor. The primary application of cupriethylenediamine is as a solvent

for cellulose, enabling the determination of its molar mass through viscometry. This property is

crucial in the pulp and paper industry and for the characterization of cellulosic materials in

various research and development settings, including drug delivery systems.

Synthesis of Cupriethylenediamine
The synthesis of cupriethylenediamine can be achieved through several routes, primarily

involving the reaction of a copper(II) salt with ethylenediamine. The two most common starting

materials are copper(II) sulfate and copper(II) hydroxide.
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Synthesis from Copper(II) Sulfate
This method involves the precipitation of copper(II) hydroxide from copper(II) sulfate, followed

by the dissolution of the hydroxide in an excess of ethylenediamine. A detailed protocol is

provided in Chinese patent CN102279142A.[1]

Experimental Protocol:

Preparation of Copper(II) Hydroxide Precursor:

Dissolve 230-250 g of analytical grade copper(II) sulfate pentahydrate (CuSO₄·5H₂O) in

2000 mL of hot deionized water in a beaker and bring the solution to a boil with continuous

stirring.

Slowly add 106-115 mL of concentrated ammonia solution (25-28%) at a controlled rate of

approximately 10 mL/min.

Allow the resulting precipitate of copper hydroxide to settle.

Washing of the Copper(II) Hydroxide Precipitate:

Wash the precipitate by decantation four times with hot deionized water and then twice

with cold deionized water, using approximately 1000 mL of water for each wash.

Add an ice-water mixture to the precipitate to bring the total volume to 1500 mL and cool

the suspension to below 10 °C.

Slowly add 800 mL of a cold 20% sodium hydroxide solution at a rate of about 40 mL/min

while stirring.

Wash the resulting copper(II) hydroxide precipitate with deionized water until the washings

are neutral, as indicated by a phenolphthalein test.

Formation of Cupriethylenediamine:

To the washed, paste-like copper(II) hydroxide precipitate, add ice water to a final volume

of 500 mL and cool the mixture to below 10 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://patents.google.com/patent/CN102279142A/en
https://www.benchchem.com/product/b1144366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add 148-160 mL of 70% ethylenediamine solution at a controlled rate of 40 mL/min

with stirring.

Transfer the resulting deep blue solution to a brown, stoppered bottle and let it stand for

16-24 hours.

Filter the solution to remove any remaining solid impurities.

Quantitative Data:

Parameter Value Reference

Starting Material
Copper(II) Sulfate

Pentahydrate
CN102279142A[1]

Yield > 80% CN102279142A[1]

Preparation Time
2 people, 2 working days for

24 L
CN102279142A[1]

Success Rate 100% CN102279142A[1]

Synthesis from Copper(II) Hydroxide
A more direct method involves the reaction of pre-prepared copper(II) hydroxide with

ethylenediamine. This approach is detailed in Chinese patent CN102967532A.[2]

Experimental Protocol:

Preparation of Copper(II) Hydroxide Slurry:

Weigh 98 g (1 mole) of copper(II) hydroxide (often referred to by its trade name Kocide)

into a 2000 mL beaker.

Add 2000 g of distilled water and allow the copper(II) hydroxide to settle.

Wash the precipitate by decantation four times.

Formation of Cupriethylenediamine:
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After the final wash, retain the paste-like precipitate and cool it to below 10 °C in an ice

bath.

Under vigorous stirring, add 120 g of 99% ethylenediamine (density 0.898 g/cm³, molar

ratio of ethylenediamine to copper(II) hydroxide is 2:1).

Dilute the resulting mixture with distilled water to a final volume that is six times the

volume of the added ethylenediamine solution.

Store the solution in a brown, stoppered bottle for 2 days.

Filter the solution using siphonage or a filter to obtain the final product.

Quantitative Data:

Parameter Value Reference

Starting Material Copper(II) Hydroxide CN102967532A[2]

Molar Ratio (en:Cu(OH)₂) 2:1 CN102967532A[2]

Purity of Ethylenediamine 99% CN102967532A[2]

Logical Relationship of Synthesis Steps
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Synthesis from Copper(II) Sulfate Synthesis from Copper(II) Hydroxide

Dissolve CuSO4·5H2O in hot water

Precipitate Cu(OH)2 with NH4OH

Wash Cu(OH)2 precipitate

React Cu(OH)2 with Ethylenediamine

Filter to get final solution

Prepare Cu(OH)2 slurry

Wash Cu(OH)2

React Cu(OH)2 with Ethylenediamine

Filter to get final solution

Click to download full resolution via product page

Caption: Comparative workflows for cupriethylenediamine synthesis.

Purification of Cupriethylenediamine
Purification of the synthesized cupriethylenediamine is crucial to remove unreacted starting

materials, by-products, and other impurities that may interfere with its intended application,

particularly in viscosity measurements. Recrystallization is a common and effective method for

purifying solid coordination complexes.

Recrystallization
While a specific, detailed protocol for the recrystallization of cupriethylenediamine is not

readily available in the reviewed literature, a general procedure can be adapted based on the
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principles of recrystallization of copper-ethylenediamine complexes. A mixture of ethanol and

water is often a suitable solvent system.

General Experimental Protocol for Recrystallization:

Solvent Selection: The ideal solvent or solvent mixture is one in which the

cupriethylenediamine complex has high solubility at elevated temperatures and low

solubility at lower temperatures. A mixture of ethanol and water is a good starting point.

Dissolution: Dissolve the crude cupriethylenediamine product in a minimum amount of the

hot solvent (e.g., a hot ethanol-water mixture) to form a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them.

Crystallization: Allow the hot, clear solution to cool slowly and undisturbed to room

temperature. Slow cooling promotes the formation of larger, purer crystals. Further cooling in

an ice bath can maximize the yield.

Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a

small amount of the cold recrystallization solvent to remove any adhering impurities.

Drying: Dry the purified crystals, for instance, by drawing air through the filter funnel,

followed by drying in a desiccator.

Recrystallization Workflow
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Crude Cupriethylenediamine

Dissolve in minimum hot solvent

Hot gravity filtration (if needed)

Slow cooling to room temperature

Cool in ice bath

Vacuum filtration to collect crystals

Wash with cold solvent

Dry the purified crystals

Purified Cupriethylenediamine
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Purified Cupriethylenediamine

Complexometric Titration
(Cu Content)

UV-Vis Spectroscopy
(Concentration, Impurities)

Elemental Analysis
(C, H, N Content)

Purity Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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